Cas no 1369498-86-1 (9-Bromo-10-fluoro Ofloxacin)

• Product Name: 9-Bromo-10-fluoro Ofloxacin
• CAS No: 1369498-86-1
• MF: C₁₃H₉BrFNO₄
• MW: 342.11726641655
• CID: 5150145
• Update Time: 2025-11-05

9-Bromo-10-fluoro Ofloxacin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-bromo-10-fluoro-2,3-dihydro-3-methyl-7-oxo-
• 9-Bromo-10-fluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid
• 9-Bromo-10-fluoro Ofloxacin

• Inchi： 1S/C13H9BrFNO4/c1-5-4-20-12-9(15)8(14)2-6-10(12)16(5)3-7(11(6)17)13(18)19/h2-3,5H,4H2,1H3,(H,18,19)
• InChI Key： GFVDASSFMPJQBI-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C(Br)=CC3C(=O)C(C(O)=O)=CN(C2=3)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 9-Bromo-10-fluoro Ofloxacin

Professional Introduction to 9-Bromo-10-fluoro Ofloxacin (CAS No: 1369498-86-1)

9-Bromo-10-fluoro Ofloxacin, identified by the Chemical Abstracts Service Number (CAS No) 1369498-86-1, is a fluorinated derivative of the well-known fluoroquinolone antibiotic, Ofloxacin. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. As a member of the fluoroquinolone class, it exhibits enhanced antibacterial activity, particularly against a range of Gram-negative and some Gram-positive pathogens. The introduction of both bromo and fluoro substituents at specific positions in the molecular framework imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of extensive research in medicinal chemistry.

The synthesis of 9-Bromo-10-fluoro Ofloxacin involves a multi-step process that typically begins with the fluorination of a precursor molecule followed by bromination. The precise regioselectivity in introducing these functional groups is critical to achieving the desired biological activity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to optimize yield and purity. These techniques are essential for producing high-enough quantities for preclinical and clinical studies while maintaining structural integrity.

In recent years, 9-Bromo-10-fluoro Ofloxacin has been explored for its potential in combating drug-resistant bacterial infections. The fluorine atom enhances binding affinity to bacterial DNA gyrase and topoisomerase IV, key enzymes in bacterial replication, thereby inhibiting their function. The bromine substituent may further modulate metabolic pathways in pathogens, contributing to its broad-spectrum antimicrobial properties. Preliminary studies have demonstrated promising results in vitro against strains resistant to conventional fluoroquinolones, suggesting its utility as a novel therapeutic agent.

The pharmacokinetic profile of 9-Bromo-10-fluoro Ofloxacin is another area of active investigation. Unlike its parent compound, Ofloxacin, which is known for its relatively short half-life, this derivative exhibits improved bioavailability and prolonged circulation time. This attribute is attributed to the lipophilic nature introduced by the bromo and fluoro groups, which enhance membrane permeability and reduce renal clearance. Such modifications are particularly valuable in chronic infections where sustained drug levels are necessary for effective treatment.

Preclinical trials have been conducted to evaluate the safety and efficacy of 9-Bromo-10-fluoro Ofloxacin in various animal models. These studies have shown that the compound demonstrates lower toxicity compared to other fluoroquinolones while maintaining potent antibacterial activity. Notably, it has exhibited reduced propensity to affect cartilage development, a common concern with fluoroquinolones. This finding is particularly encouraging for potential applications in pediatric populations or patients with pre-existing joint conditions.

From a regulatory perspective, the development of 9-Bromo-10-fluoro Ofloxacin must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. Clinical trials are designed to assess both acute and chronic effects, ensuring that any potential side effects are thoroughly documented before market approval. The compound’s unique structure presents both opportunities and challenges; while it offers advantages over existing antibiotics, it also requires rigorous testing to confirm long-term safety profiles.

The role of computational chemistry in optimizing 9-Bromo-10-fluoro Ofloxacin cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with bacterial targets, aiding in the design of more effective derivatives. These simulations help researchers identify optimal substitution patterns and predict metabolic stability, reducing the need for extensive experimental trials. Such advancements align with broader trends in drug discovery where interdisciplinary approaches are leveraged to accelerate development timelines.

In conclusion, 9-Bromo-10-fluoro Ofloxacin (CAS No: 1369498-86-1) represents a significant advancement in antibiotic development due to its enhanced efficacy against resistant pathogens and improved pharmacokinetic properties. Ongoing research continues to refine synthetic methodologies and explore new therapeutic applications, positioning this compound as a promising candidate for future medical use. As drug-resistant infections remain a global health challenge, innovative derivatives like 9-Bromo-10-fluoro Ofloxacin play a crucial role in addressing this crisis through targeted molecular interventions.